2-bromo-N1,N1-dihexylbenzene-1,4-diamine

• Molecular Formula: C18H31BrN2
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 2-bromo-1-N,1-N-dihexylbenzene-1,4-diamine
• InChI: InChI=1S/C18H31BrN2/c1-3-5-7-9-13-21(14-10-8-6-4-2)18-12-11-16(20)15-17(18)19/h11-12,15H,3-10,13-14,20H2,1-2H3
• InChI Key: QHHFKPNTJJKNMF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN(CCCCCC)C1=C(C=C(C=C1)N)Br

Description

2-Bromo-N1,N1-dihexylbenzene-1,4-diamine is a brominated aromatic diamine with two hexyl groups attached to the N1 position of the benzene ring. The bromine atom at the 2-position further modulates electronic properties, making it distinct from non-halogenated analogs.

Comparison with Similar Compounds

Brominated Benzene-1,4-Diamine Derivatives

2-Bromo-N1,N1,N4,N4-Tetramethylbenzene-1,4-Diamine

• Structure : Bromine at the 2-position, methyl groups on both N1 and N3.
• Key Differences : Smaller alkyl groups (methyl vs. hexyl) reduce steric hindrance and increase crystallinity.

2,5-Dibromobenzene-1,4-Diamine (CAS 586-77-6)

• Similarity score: 0.85 compared to the target compound .

N1,N4-Bis(4-Bromophenyl)-N1,N4-Diphenylbenzene-1,4-Diamine

• Structure : Bulky bromophenyl and phenyl groups on both N1 and N4.
• Structural data available via PubChem, but biological activity unreported .

Table 1: Brominated Derivatives Comparison

Compound	Substituents	Molecular Weight	Key Properties
Target Compound	N1,N1-dihexyl, 2-Br	339.29 g/mol	High lipophilicity
2-Bromo-N1,N1,N4,N4-tetramethyl analog	N1,N4-tetramethyl, 2-Br	287.18 g/mol	Lower steric bulk
2,5-Dibromobenzene-1,4-diamine	No alkyl, 2,5-diBr	265.93 g/mol	High electrophilicity

Alkyl-Substituted Benzene-1,4-Diamines

2-Bromo-1-N-Butylbenzene-1,4-Diamine (CAS 1247739-67-8)

• Structure : Butyl group at N1, bromine at 2-position.
• Key Differences: Shorter alkyl chain reduces lipophilicity (logP ~2.5 vs. ~5.0 for dihexyl analog). Potential intermediate in pharmaceutical synthesis .

N1,N1-Dimethylbenzene-1,3-Diamine Hydrochloride (CAS 2836-04-6)

• Structure : Methyl groups on N1, 1,3-diamine substitution.
• Key Differences : Altered ring substitution (1,3 vs. 1,4) affects electronic distribution and solubility. Safety data available for hydrochloride form .

Table 2: Alkyl-Substituted Analogs

Compound	Alkyl Groups	Halogen	Solubility	Application
Target Compound	Dihexyl	Br	Low in water	Material science
2-Bromo-N1-butyl analog	Butyl	Br	Moderate in DMSO	Synthetic intermediate
N1,N1-Dimethyl-1,3-diamine HCl	Methyl	None	High in water	Laboratory reagent

Halogenated and Reactive Derivatives

2,6-Dichlorobenzene-1,4-Diamine

• Reactivity: Autoxidizes to quinone diimine, a protein-reactive electrophile.
• Comparison : Bromine in the target compound may slow oxidation compared to chlorine, reducing reactivity.

2-Nitro-N1-Phenylbenzene-1,4-Diamine

• Structure : Nitro group at 2-position, phenyl at N1.
• Key Differences : Nitro group increases oxidative toxicity. Safety data highlights hazards (e.g., skin irritation) .

(N1Z,N4Z)-N1,N4-Bis(4-Bromobenzylidene)Benzene-1,4-Diamine

• Activity : Exhibits antibacterial properties against Staphylococcus aureus and Escherichia coli. DFT studies suggest planar geometry enhances DNA intercalation .
• Comparison : Target compound’s dihexyl groups may hinder planar stacking, reducing antimicrobial efficacy.

ICI (8-(Chloromethyl)-9'-Purine-2,6-Diamine)

• Activity : High DNA intercalation due to bicyclic planar structure. Target compound’s bromine and alkyl groups may limit similar interactions .